![molecular formula C14H14ClNO3 B1242006 2-Chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione](/img/structure/B1242006.png)
2-Chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione
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Overview
Description
2-chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione is a cyclic ketone and an imine.
Scientific Research Applications
Crystal Structure Analysis
Research on compounds similar to 2-Chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione includes the study of their crystal structures. For example, the crystal structures of related compounds, such as 2-Chloro-3-((3-(trifluoromethyl)phenyl)amino)naphthalene-1,4-dione and 2-Chloro-3-((4-(trifluoromethyl)phenyl)amino)naphthalene-1,4-dione, were determined by single crystal X-ray diffraction. These studies reveal non-planar molecule structures and the presence of hydrogen bonds, providing insights into the molecular architecture of similar compounds (Yıldırım et al., 2019).
Antifungal Activity
Naphthalene-1,4-dione derivatives, including those modified at positions 2 and 3, have been synthesized and tested for antifungal activity. For instance, a study on 3-arylamino-5-methoxy-naphthalene-1,4-diones showed potent antifungal activity against Candida and Aspergillus niger, suggesting potential applications in antifungal treatments (Ryu & Chae, 2005).
Synthesis and Biological Evaluation
Compounds related to 2-Chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione have been explored for their synthesis methods and biological activities. For example, various derivatives of naphthalene-1,4-dione have been synthesized using green methodologies and evaluated for their antifungal and antibacterial properties. This research highlights the potential for developing new drugs and treatments based on these compounds (Tandon et al., 2010).
Chemosensors for Transition Metal Ions
Studies have been conducted on naphthalene-1,4-dione derivatives as chemosensors for transition metal ions. These compounds show selectivity towards certain metal ions and can undergo color changes upon complexation, making them useful in chemical sensing applications (Gosavi-Mirkute et al., 2017).
properties
Product Name |
2-Chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione |
---|---|
Molecular Formula |
C14H14ClNO3 |
Molecular Weight |
279.72 g/mol |
IUPAC Name |
2-chloro-3-(3-methoxypropylimino)naphthalene-1,4-dione |
InChI |
InChI=1S/C14H14ClNO3/c1-19-8-4-7-16-12-11(15)13(17)9-5-2-3-6-10(9)14(12)18/h2-3,5-6,11H,4,7-8H2,1H3 |
InChI Key |
TVWWZEZFEFMTNC-UHFFFAOYSA-N |
SMILES |
COCCCN=C1C(C(=O)C2=CC=CC=C2C1=O)Cl |
Canonical SMILES |
COCCCN=C1C(C(=O)C2=CC=CC=C2C1=O)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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